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Abstract

Mordant Orange 6 is a synthetic azo dye primarily utilized in the textile industry for coloring
various natural and synthetic fibers. This technical guide provides a comprehensive review of
the available scientific and technical literature on Mordant Orange 6, focusing on its chemical
and physical properties, synthesis, and established industrial applications. While a fleeting
mention in some technical literature alludes to potential "anti-AIDS agents" application, a
thorough investigation of publicly accessible scientific databases and patent literature has
yielded no substantiated research to support this claim. This review consolidates the existing
knowledge on Mordant Orange 6, presenting its characteristics in a structured format for
researchers and professionals.

Chemical and Physical Properties

Mordant Orange 6, also known by its Colour Index name C.1. 26520, is a double azo dye.[1]
Its fundamental properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C19H12N4aNaz206S [1]
Molecular Weight 470.37 g/mol [1]

CAS Registry Number

3564-27-0/ 25747-21-1

[1]

Appearance Red-orange powder [1112]
Soluble in water (80 g/L at 80

Solubility °C), slightly soluble in ethanol [1][2]
and acetone.

Melting Point >300 °C [2]

Amax 381 nm [2]

pKa 11.49, 11.71 (at 25 °C) [2]

Synthesis

Manufacturing Method

The synthesis of Mordant Orange 6 involves a two-step process:

o Diazotization: 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid is diazotized.[1]

o Coupling: The resulting diazonium salt is then coupled with 2-Hydroxybenzoic acid (salicylic

acid).[1]

The following workflow illustrates the general synthesis process.
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Diazotization
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4-((4-Aminophenyl)diazenyl)benzenesulfonic acid (e.9., NaNO2/HCI)

Reaction Reactant
Coupling
P Diazonium Salt 2-Hydroxybenzoic acid
Coupling Reaction lReactant

———— P Mordant Orange 6

Click to download full resolution via product page

Caption: General synthesis workflow for Mordant Orange 6.

Experimental Protocol

While a detailed, step-by-step experimental protocol for the synthesis of Mordant Orange 6 is
not readily available in peer-reviewed literature, the general procedure for azo dye synthesis
can be inferred. The diazotization is typically carried out in an acidic medium at low
temperatures (0-5 °C) to ensure the stability of the diazonium salt. The subsequent coupling
reaction is then performed by adding the diazonium salt solution to a solution of the coupling
agent (2-Hydroxybenzoic acid). The final product is then isolated by filtration and purified.

Applications

The primary and well-documented application of Mordant Orange 6 is as a dye in the textile
industry. It is used for dyeing a variety of materials, including:

e Wool[1]

e Silk[1]
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e Nylon[1]
o Leather[1]
e Fur[l]

It can be used for dyeing loose fibers, tops, blankets, and woven fabrics.[1]

Biological and Toxicological Profile

There is a significant lack of publicly available research on the biological activity, mechanism of
action, and potential therapeutic applications of Mordant Orange 6. Although one technical
data source mentions "anti-AIDS agents” as a main application, extensive searches of scientific
and patent databases have not yielded any studies to corroborate this.[2]

General toxicological information on azo dyes indicates that some can be cleaved to form
aromatic amines, which may have carcinogenic potential.[3] However, no specific toxicological
studies for Mordant Orange 6 were found. The safety data sheet for the related compound,
Mordant Orange 1, indicates it is considered a hazardous substance, being harmful if
swallowed and causing skin and eye irritation.[3] It is crucial to handle any azo dye, including
Mordant Orange 6, with appropriate safety precautions, including the use of personal
protective equipment and ensuring adequate ventilation.[3]

Conclusion

Mordant Orange 6 is a well-established azo dye with a clear role in the textile industry. Its
chemical and physical properties, along with its synthesis method, are documented in technical
sources. However, for the audience of researchers, scientists, and drug development
professionals, there is a notable absence of research into its biological effects and potential
therapeutic uses. The unsubstantiated reference to "anti-AIDS agents" highlights a potential
area for future investigation, should a scientific basis for such a claim emerge. Currently, the
available literature does not support the consideration of Mordant Orange 6 for any drug
development purposes. Further research would be required to explore any potential biological
activity and to conduct a thorough toxicological assessment.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


http://www.worlddyevariety.com/mordant-dyes/mordant-orange-6.html
http://www.worlddyevariety.com/mordant-dyes/mordant-orange-6.html
http://www.worlddyevariety.com/mordant-dyes/mordant-orange-6.html
http://www.worlddyevariety.com/mordant-dyes/mordant-orange-6.html
https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://www.chembk.com/en/chem/Mordant%20Orange%206
https://datasheets.scbt.com/sc-206009.pdf
https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://datasheets.scbt.com/sc-206009.pdf
https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://datasheets.scbt.com/sc-206009.pdf
https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. chembk.com [chembk.com]

3. datasheets.scbt.com [datasheets.scbt.com]

¢ To cite this document: BenchChem. [Mordant Orange 6: A Review of Its Chemical Properties
and Industrial Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b606671#literature-review-on-mordant-orange-6-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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